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Compound of Interest

Compound Name: Henryoside

Cat. No.: B021305 Get Quote

Disclaimer: This document provides general guidance for the proper handling and disposal of

Henryoside in a laboratory setting. A specific Safety Data Sheet (SDS) for Henryoside (CAS

No. 72021-23-9) is not readily available in public domains. Therefore, it is imperative to treat

Henryoside as a potentially hazardous substance and to consult with your institution's

Environmental Health and Safety (EHS) department for specific disposal protocols that comply

with local, state, and federal regulations. This information is intended for use by trained

professionals in a laboratory environment.

Henryoside is an acylated salicin bis-glucoside isolated from Viburnum veitchii.[1] As with any

chemical compound used in research, proper handling and disposal are paramount to ensure

the safety of laboratory personnel and to minimize environmental impact.

Key Chemical and Physical Properties of Henryoside
A summary of essential information for Henryoside is provided below. This data has been

compiled from various chemical supplier databases.
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Property Value Source(s)

CAS Number 72021-23-9 [1][2]

Molecular Formula C₂₆H₃₂O₁₅ [1][2][3]

Molecular Weight 584.52 g/mol [1][2][3]

Appearance Powder [2]

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol.
[2]

Storage Conditions

Long-term: -20°C or -80°C.

Short-term: 2-8°C or room

temperature. Store in a tightly

sealed container.

[2][4]

Detailed Disposal Procedures
The following protocols are based on standard laboratory safety practices for handling and

disposing of potentially hazardous chemical compounds in the absence of a specific SDS.

Step 1: Personal Protective Equipment (PPE)
Before handling Henryoside for disposal, ensure you are wearing the appropriate PPE:

Safety glasses or goggles: To protect eyes from splashes or dust.

Chemical-resistant gloves: Nitrile gloves are a common choice, but consult a glove

compatibility chart for specific solvents used.

Laboratory coat: To protect skin and clothing from contamination.

Respiratory protection: If there is a risk of generating dust or aerosols, a properly fitted

respirator (e.g., N95 or higher) should be used in a well-ventilated area or a fume hood.

Step 2: Waste Segregation and Collection
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Proper segregation of chemical waste is crucial to prevent unintended reactions and to ensure

compliant disposal.

Solid Waste (Unused/Expired Product and Contaminated Materials):

Place unused or expired Henryoside powder directly into a designated hazardous waste

container.

Items such as contaminated gloves, weighing papers, pipette tips, and paper towels

should be collected in a separate, clearly labeled, sealed plastic bag or container

designated for solid chemical waste.

Liquid Waste (Solutions):

Do not pour solutions containing Henryoside down the drain.

Collect all liquid waste in a dedicated, leak-proof, and clearly labeled container.

The container must be chemically compatible with the solvent used to dissolve the

Henryoside. For example, if dissolved in DMSO or ethanol, use a container suitable for

organic solvent waste.

Step 3: Labeling and Storage of Waste
Properly label all waste containers with the following information:

The words "Hazardous Waste"

The full chemical name: "Henryoside"

The solvent(s) present in the container (for liquid waste).

An approximate concentration or percentage of each component.

The date the waste was first added to the container.

The Principal Investigator's name and laboratory contact information.
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Store the sealed waste containers in a designated, well-ventilated chemical waste storage

area, often referred to as a Satellite Accumulation Area (SAA). This area should be away from

drains, heat sources, and incompatible materials.

Step 4: Final Disposal
Arrange for the collection of the chemical waste through your institution's Environmental Health

and Safety (EHS) department. Follow their specific procedures for requesting a hazardous

waste pickup. Do not attempt to dispose of the chemical waste through regular trash or other

non-compliant means.

Henryoside Disposal Workflow
The following diagram illustrates the decision-making process and steps for the proper disposal

of Henryoside waste.
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Henryoside Disposal Workflow
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Caption: A flowchart outlining the procedural steps for the safe disposal of Henryoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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